Cas no 65325-69-1 (1-chloro-4-[(fluoromethyl)sulfinyl]benzene)
65325-69-1 structure
Product Name:1-chloro-4-[(fluoromethyl)sulfinyl]benzene
CAS No:65325-69-1
MF:C7H6ClFOS
MW:192.638343334198
CID:889344
PubChem ID:325135
Update Time:2025-04-19
1-chloro-4-[(fluoromethyl)sulfinyl]benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-4-[(fluoromethyl)sulfinyl]benzene
- 1-chloro-4-(fluoromethylsulfinyl)benzene
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- Inchi: 1S/C7H6ClFOS/c8-6-1-3-7(4-2-6)11(10)5-9/h1-4H,5H2
- InChI Key: BZXPFSLPSCQEFZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(CF)=O
Computed Properties
- Exact Mass: 191.98128
- Monoisotopic Mass: 191.9811918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- PSA: 17.07
1-chloro-4-[(fluoromethyl)sulfinyl]benzene Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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